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Compound of Interest

Compound Name: Pentanimidoylamino-acetic acid

Cat. No.: B061729 Get Quote

A comprehensive review of publicly available scientific literature and databases reveals a

significant gap in the knowledge regarding the specific biological activity of

Pentanimidoylamino-acetic acid. While this chemical entity is documented, its primary role

appears to be that of a chemical intermediate in the synthesis of more complex molecules.

There is a notable absence of published research detailing its direct biological effects,

mechanism of action, or any associated signaling pathways.

This guide, therefore, serves to report on the current state of knowledge and highlight the areas

where information is lacking, rather than providing a detailed analysis of its biological functions.

Chemical Identity and Known Applications
Pentanimidoylamino-acetic acid, also known by its synonym Glycine, N-(1-iminopentyl)-, is a

known chemical compound. Its presence is noted in chemical supplier catalogs and patents,

where it is consistently described as a precursor or intermediate in multi-step synthetic

processes.

Specifically, "Pentanimidoylamino-acetic acid" has been identified as a key building block in

the synthesis of certain imidazole derivatives. These derivatives form the basis for various

pharmaceutical agents, including some antihypertensive drugs. The synthesis of these more

complex molecules often involves the cyclization of Pentanimidoylamino-acetic acid.
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Despite its role in the synthesis of bioactive compounds, there is no readily available

quantitative data from in vitro or in vivo studies that characterize the biological activity of

Pentanimidoylamino-acetic acid itself. This includes a lack of information on:

Pharmacodynamics: The biochemical and physiological effects of the compound on the

body.

Pharmacokinetics: The absorption, distribution, metabolism, and excretion of the compound.

Toxicology: The potential adverse effects of the compound.

Mechanism of Action: The specific molecular targets and pathways through which the

compound might exert an effect.

Consequently, it is not possible to fulfill the request for tables of quantitative data, detailed

experimental protocols, or diagrams of signaling pathways directly related to

"Pentanimidoylamino-acetic acid."

Future Research Directions
The absence of data on the biological activity of Pentanimidoylamino-acetic acid presents an

opportunity for future research. Investigating the standalone properties of this molecule could

yield valuable insights. Potential areas of exploration could include:

Screening for Biological Activity: Conducting a broad range of biological assays to identify

any potential therapeutic or toxic effects.

Computational Modeling: Using in silico methods to predict potential biological targets and

activities based on the molecule's structure.

Structure-Activity Relationship (SAR) Studies: Comparing the activity of the final synthesized

drugs with that of the intermediate to understand the contribution of different chemical

moieties.

Conclusion
In conclusion, while "Pentanimidoylamino-acetic acid" is a recognized chemical compound,

its biological activity remains uncharacterized in the public domain. Its documented utility is
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confined to its role as a synthetic intermediate. For researchers, scientists, and drug

development professionals, this represents a knowledge gap that may warrant further

investigation to fully understand the pharmacological landscape of the molecules synthesized

from it. At present, any discussion of its biological role would be purely speculative.

To cite this document: BenchChem. [In-depth Technical Guide on the Biological Activity of
Pentanimidoylamino-acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061729#biological-activity-of-pentanimidoylamino-
acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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